Cas no 33796-86-0 ((3S)-3-hydroxyoctanoic acid)

• Product Name: (3S)-3-hydroxyoctanoic acid
• CAS No: 33796-86-0
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 1465692
• PubChem ID: 11367166
• Update Time: 2025-10-29

(3S)-3-hydroxyoctanoic acid Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 3-hydroxy-, (3S)-
• 3-Hydroxyoctanoic acid
• (3S)-3-Hydroxyoctanoic acid
• (3S)-3-hydroxyoctanoic acid

• Inchi： 1S/C8H16O3/c1-2-3-4-5-7(9)6-8(10)11/h7,9H,2-6H2,1H3,(H,10,11)/t7-/m0/s1
• InChI Key： NDPLAKGOSZHTPH-ZETCQYMHSA-N
• SMILES： O[C@H](CC(=O)O)CCCCC

Computed Properties

• Exact Mass: 160.10998

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives

Additional information on (3S)-3-hydroxyoctanoic acid

Octanoic Acid, 3-Hydroxy-, (3S)-: A Comprehensive Overview

Octanoic acid, 3-hydroxy-, (3S)-, also known by its CAS number CAS No. 33796-86-0, is a naturally occurring organic compound that has garnered significant attention in recent years due to its diverse applications in various fields. This compound, classified as a secondary alcohol carboxylic acid, exhibits unique chemical properties that make it valuable in both industrial and biomedical contexts.

The molecular structure of Octanoic acid, 3-hydroxy-, (3S)- consists of an eight-carbon chain with a hydroxyl group (-OH) attached to the third carbon and a carboxylic acid group (-COOH) at the terminal end. This configuration imparts the molecule with both hydrophilic and hydrophobic characteristics, making it amphiprotic. The stereochemistry at the third carbon, designated as (3S), plays a crucial role in determining its physical and chemical properties, as well as its biological activity.

Recent studies have highlighted the potential of Octanoic acid, 3-hydroxy-, (3S)- in the field of material science. Researchers have explored its use as a precursor for synthesizing advanced polymers and surfactants. Its ability to form stable emulsions and self-assembled structures has made it a promising candidate for applications in drug delivery systems and personal care products.

In the biomedical sector, Octanoic acid, 3-hydroxy-, (3S)- has shown potential as a bioactive compound. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways, suggesting its role in therapeutic interventions for conditions such as inflammation and oxidative stress. Furthermore, its chiral nature makes it a valuable component in asymmetric synthesis, enabling the production of enantiomerically pure compounds with desired pharmacological profiles.

The synthesis of Octanoic acid, 3-hydroxy-, (3S)- involves several methods, including microbial fermentation and enzymatic catalysis. Recent advancements in metabolic engineering have allowed for more efficient production processes, reducing costs and improving scalability. These developments have facilitated its wider adoption in both research and industrial settings.

In terms of applications, Octanoic acid, 3-hydroxy-, (3S)- is increasingly being utilized in the food industry as a natural flavoring agent. Its mild acidic taste and pleasant aroma make it suitable for enhancing the flavor profiles of various food products. Additionally, it finds use in cosmetics as an emollient and skin conditioning agent due to its ability to penetrate the skin barrier effectively.

The environmental impact of Octanoic acid, 3-hydroxy-, (3S)- has also been a topic of recent research. Studies have shown that it is biodegradable under aerobic conditions, making it an eco-friendly alternative to synthetic chemicals in various applications. This aligns with the growing global emphasis on sustainable chemistry practices.

In conclusion, Octanoic acid, 3-hydroxy-, (3S)-, or CAS No. 33796-86-0, is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties and stereochemical configuration make it an invaluable tool in both scientific research and industrial production. As ongoing research continues to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.